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Compound of Interest

Compound Name: Yadanzioside |

Cat. No.: B1164421

CAS Number: 99132-95-3

This technical guide provides an in-depth overview of Yadanzioside I, a quassinoid glycoside
isolated from the seeds of Brucea javanica. This document is intended for researchers,

scientists, and drug development professionals interested in the therapeutic potential of this
natural product.

Physicochemical Properties

Property Value
Molecular Formula C29H38016
Molecular Weight 642.6 g/mol

methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-3-
(acetyloxy)-15,16-dihydroxy-9,13-dimethyl-4,11-
dioxo-10-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

IUPAC Name
(hydroxymethyl)oxan-2-ylJoxy}-5,18-
dioxapentacyclo[12.5.0.01,5.02,17.08,23lnonadec-
9-ene-17-carboxylate

Synonyms Yadanzioside-I

Biological Activity
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Yadanzioside | has demonstrated significant biological activity, primarily in the areas of
antiviral and antileukemic research.

Antiviral Activity

While specific quantitative data for Yadanzioside I's antiviral activity is limited in publicly
available literature, it has been noted for its strong antiviral properties. The primary mechanism
of action for many antiviral compounds involves the inhibition of viral entry, replication, or
release from host cells.

Antileukemic Activity

Yadanzioside | has shown cytotoxic effects against various leukemia cell lines. The half-
maximal inhibitory concentration (ICso) is a key metric used to quantify the effectiveness of a
compound in inhibiting a specific biological or biochemical function.

Cell Line ICso0 Value (pg/mL) Reference
HL-60 (Human promyelocytic
(_ promyelocy 25.93 [1]
leukemia)
K562 (Human immortalised
10.42 [1]

myelogenous leukemia)

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Yadanzioside | are not
extensively documented in readily available literature. However, based on standard
methodologies for assessing antiviral and anticancer activity, the following outlines potential
experimental workflows.

Antiviral Assay (General Protocol)

A common method to assess antiviral activity is the plaque reduction assay or a cell viability
assay using a virus-infected cell line.

Workflow for a Cell Viability-Based Antiviral Assay:
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Antiviral Assay Workflow

Cytotoxicity Assay for Anticancer Activity (General
Protocol)

The cytotoxic effects of Yadanzioside | on leukemia cell lines are typically determined using a
cell viability assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) assay.
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Workflow for MTT Cytotoxicity Assay:
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MTT Cytotoxicity Assay Workflow

Signaling Pathways

The precise signaling pathways through which Yadanzioside | exerts its biological effects have
not been definitively elucidated in the available scientific literature. However, studies on the
crude extracts of Brucea javanica, the plant source of Yadanzioside I, have suggested
involvement of several key signaling pathways in its anticancer and anti-inflammatory effects. It
Is plausible that Yadanzioside | contributes to the overall activity of the extract through
modulation of these pathways, although direct evidence is currently lacking.

Potential, yet unconfirmed, signaling pathways that may be influenced by Yadanzioside I,
based on the activity of Brucea javanica extracts, include:

» JAK/STAT Pathway: This pathway is crucial in regulating immune responses, cell
proliferation, and apoptosis.[2][3][4]

» NF-kB Pathway: The NF-kB pathway is a key regulator of inflammation, and its inhibition can
lead to reduced production of pro-inflammatory cytokines.

Below is a hypothetical representation of how a compound like Yadanzioside I might inhibit the
NF-kB signaling pathway, a common mechanism for anti-inflammatory and anticancer agents.
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Hypothesized Inhibition of NF-kB Pathway by Yadanzioside |
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Disclaimer: The signaling pathway diagram presented above is a hypothetical model based on
the known mechanisms of similar compounds and the biological activities of Brucea javanica
extracts. Further research is required to confirm the direct effect of Yadanzioside | on the NF-
KB pathway or any other signaling cascade.

Conclusion

Yadanzioside | is a promising natural product with demonstrated antileukemic and potential
antiviral activities. While the precise mechanisms of action and a comprehensive set of
quantitative data are still under investigation, this guide provides a foundational understanding
for researchers in the field of drug discovery and development. Further studies are warranted to
fully elucidate its therapeutic potential and to establish detailed experimental protocols and
signaling pathway involvement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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